![molecular formula C19H18N2O7S B1229921 4-(dimethylsulfamoyl)benzoic acid [2-oxo-2-(3-oxo-4H-1,4-benzoxazin-6-yl)ethyl] ester](/img/structure/B1229921.png)
4-(dimethylsulfamoyl)benzoic acid [2-oxo-2-(3-oxo-4H-1,4-benzoxazin-6-yl)ethyl] ester
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Overview
Description
4-(dimethylsulfamoyl)benzoic acid [2-oxo-2-(3-oxo-4H-1,4-benzoxazin-6-yl)ethyl] ester is a benzoxazine.
Scientific Research Applications
Antimycotic Activity
Bioactive derivatives of 1,4-benzoxazine, including compounds related to 4-(dimethylsulfamoyl)benzoic acid [2-oxo-2-(3-oxo-4H-1,4-benzoxazin-6-yl)ethyl] ester, have demonstrated antimycotic activity against various plant pathogenic fungi. This suggests potential applications in agriculture and plant protection (Mukovoz, Slepukhin, Danilova, Aysuvakova, & Glinushkin, 2018).
Synthesis and Antimicrobial Activity
Synthesis processes involving similar benzoxazin derivatives have been explored, leading to compounds with antimicrobial properties. These derivatives have been tested against various bacterial strains, indicating their potential as antibacterial agents (Mohamed, Kamel, Kassem, Abotaleb, Abd El‐Moez, & Ahmed, 2010).
Photodimerization Properties
The photodimerization behavior of certain benzoxazin derivatives in their crystalline state has been investigated. These studies can inform the development of materials and compounds with specific light-responsive properties (Hasegawa, Arioka, Harashina, Nohara, Kubo, & Nishikubo, 1985).
Synthesis Techniques
Advanced synthesis techniques have been developed for compounds structurally related to this compound. These methods enhance the production efficiency and yield of such compounds, which is crucial for their application in various fields (Guo, 2013).
Properties
Molecular Formula |
C19H18N2O7S |
---|---|
Molecular Weight |
418.4 g/mol |
IUPAC Name |
[2-oxo-2-(3-oxo-4H-1,4-benzoxazin-6-yl)ethyl] 4-(dimethylsulfamoyl)benzoate |
InChI |
InChI=1S/C19H18N2O7S/c1-21(2)29(25,26)14-6-3-12(4-7-14)19(24)28-10-16(22)13-5-8-17-15(9-13)20-18(23)11-27-17/h3-9H,10-11H2,1-2H3,(H,20,23) |
InChI Key |
JYTPKLIVMPOFST-UHFFFAOYSA-N |
Canonical SMILES |
CN(C)S(=O)(=O)C1=CC=C(C=C1)C(=O)OCC(=O)C2=CC3=C(C=C2)OCC(=O)N3 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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